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Compound of Interest

Compound Name: 4-Oxazolidinone, 2,5-diphenyl-

Cat. No.: B080729 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Oxazolidinone, 2,5-diphenyl- was

found. The following guidance is based on general safety protocols for the oxazolidinone class

of compounds and for handling chemicals with unknown toxicological properties. It is

imperative to consult with your institution's Environmental Health and Safety (EHS) department

before handling this substance.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 4-Oxazolidinone, 2,5-diphenyl-. The procedural

steps outlined below are designed to minimize risk in the absence of specific hazard data.

Personal Protective Equipment (PPE)
Given the uncharacterized nature of this specific compound, a conservative approach to PPE is

required. The following table summarizes the recommended PPE for handling 4-
Oxazolidinone, 2,5-diphenyl-.
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and change them immediately

if contaminated.

Eyes/Face
Safety goggles with side

shields or a face shield

Goggles should be worn at all

times. A face shield should be

worn over safety glasses when

there is a risk of splashing or

aerosol generation.[1]

Body Laboratory coat

A flame-resistant lab coat

should be worn and kept

buttoned.

Respiratory
Use in a well-ventilated area or

fume hood

If handling powders or there is

a risk of aerosolization, a

NIOSH-approved respirator

may be necessary.[1][2]

Consult with your EHS

department for respirator

selection and fit-testing.

Operational Plan
Handling:

Always handle 4-Oxazolidinone, 2,5-diphenyl- in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[1]

Avoid direct contact with skin and eyes.[1]

Prevent the formation of dust or aerosols.[1]

Wash hands thoroughly with soap and water after handling.[3]
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Do not eat, drink, or smoke in the laboratory.[3]

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Disposal Plan
The disposal of uncharacterized chemical waste is strictly regulated. Improper disposal can

pose a significant environmental and safety risk.

Do not dispose of 4-Oxazolidinone, 2,5-diphenyl- down the drain or in regular trash.

All waste containing this compound must be collected in a designated, labeled, and sealed

hazardous waste container.

The container must be clearly labeled with the chemical name and any known hazard

information.

Contact your institution's EHS department to arrange for the proper disposal of the chemical

waste. They will provide guidance on segregation and pickup procedures.[2][4][5]

Workflow for Handling Chemicals with Limited
Safety Data
The following diagram outlines the logical steps for safely managing a chemical for which a

specific Safety Data Sheet is not available.
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Preparation Phase

Handling and Disposal Phase

Start: New Chemical Handling Request
(4-Oxazolidinone, 2,5-diphenyl-)

Search for Specific SDS

SDS Found?

Consult Institutional EHS Department

No

Develop Conservative PPE and Handling Plan

Yes (Follow SDS)

Review General Precautions
for Chemical Class (Oxazolidinones)

Implement PPE and Handling Plan

Perform Experiment in Controlled Environment
(e.g., Fume Hood)

Collect Waste in Labeled Container

Contact EHS for Waste Disposal

End: Safe Handling and Disposal Complete

Click to download full resolution via product page

Workflow for handling chemicals with limited safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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